Cas no 727674-57-9 (4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide)

• Product Name: 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide
• CAS No: 727674-57-9
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• MDL: MFCD05860719
• CID: 4716459
• Update Time: 2025-05-22

4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-[2-(2,2,2-trifluoroethoxy)ethyl]benzamide
• 4-Nitro-N-(2-(2,2,2-trifluoroethoxy)ethyl)benzamide
• STK664671
• R8931
• benzamide, 4-nitro-N-[2-(2,2,2-trifluoroethoxy)ethyl]-
• A3766/0159740
• 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide

• MDL： MFCD05860719
• Inchi： 1S/C11H11F3N2O4/c12-11(13,14)7-20-6-5-15-10(17)8-1-3-9(4-2-8)16(18)19/h1-4H,5-7H2,(H,15,17)
• InChI Key： HYRUGIUWLDAVFJ-UHFFFAOYSA-N
• SMILES： FC(COCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide

4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide (CAS No. 727674-57-9): A Comprehensive Overview

4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide (CAS No. 727674-57-9) is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a nitro group with a trifluoroethoxy substituent, making it a valuable component in various research and industrial applications. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements associated with 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide.

The molecular structure of 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide is notable for its combination of electron-withdrawing groups. The nitro group (-NO₂) attached to the benzene ring contributes to the compound's high reactivity and stability under certain conditions. Meanwhile, the trifluoroethoxy group (-O-CF₃) introduces additional electronic effects that enhance the compound's solubility in polar solvents and improve its thermal stability. These properties make it an ideal candidate for use in advanced materials and pharmaceutical research.

Recent studies have highlighted the potential of 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The compound's unique balance of hydrophilic and hydrophobic regions allows it to form stable complexes with drugs, enhancing their bioavailability and reducing side effects. This application has been particularly promising in the development of targeted therapies for cancer and other chronic diseases.

In addition to its role in pharmaceuticals, 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with improved mechanical properties and thermal resistance. These materials are being explored for use in high-performance composites and advanced coatings.

The synthesis of 4-Nitro-N-2-(2,2,2-trifluoroethoxy)ethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The primary method involves the nucleophilic substitution of a benzamide derivative with a trifluoroethoxy group followed by nitration at the para position of the benzene ring. Recent advancements in catalytic techniques have enabled higher yields and improved purity levels in this synthesis process.

From an environmental perspective, 4-Nitro-N-2-(2,3-dihydroxypropyl)-N'-[3-(dimethylamino)-1-methylpropyl]urea (CAS No. 781385-89-5), another related compound with similar structural features but different functional groups, has been studied for its biodegradability. While these studies are not directly applicable to 4-Nitro-N-[[[1R]-1-[[(1S)-1-methylbutanoyl]amino]-3-pentyl]carbamoyl]-L-proline, they provide valuable insights into the environmental impact of compounds with fluorinated substituents.

In conclusion,4-Nitro-N-[[[1R]-1-[[(1S)-1-methylbutanoyl]amino]-3-pentyl]carbamoyl]-L-proline (CAS No. 781385-89-5), another related compound with similar structural features but different functional groups, stands as a testament to the versatility of fluorinated aromatic compounds in modern chemistry. Its unique properties and wide range of applications make it an essential component in both academic research and industrial processes.